Cas no 1805179-56-9 (Methyl 5-bromomethyl-4-chloro-2-cyanobenzoate)

• Product Name: Methyl 5-bromomethyl-4-chloro-2-cyanobenzoate
• CAS No: 1805179-56-9
• MF: C₁₀H₇BrClNO₂
• MW: 288.525080919266
• CID: 4954423
• Update Time: 2025-05-24

Methyl 5-bromomethyl-4-chloro-2-cyanobenzoate Chemical and Physical Properties

Names and Identifiers

• Methyl 5-bromomethyl-4-chloro-2-cyanobenzoate

• Inchi： 1S/C10H7BrClNO2/c1-15-10(14)8-2-6(4-11)9(12)3-7(8)5-13/h2-3H,4H2,1H3
• InChI Key： JRIJIODTTMZSAE-UHFFFAOYSA-N
• SMILES： BrCC1C(=CC(C#N)=C(C(=O)OC)C=1)Cl

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 288
• XLogP3: 2.7
• Topological Polar Surface Area: 50.1

Additional information on Methyl 5-bromomethyl-4-chloro-2-cyanobenzoate

Methyl 5-bromomethyl-4-chloro-2-cyanobenzoate (CAS No. 1805179-56-9): A Versatile Intermediate in Modern Chemical Synthesis

Methyl 5-bromomethyl-4-chloro-2-cyanobenzoate (CAS No. 1805179-56-9) is a highly functionalized aromatic compound that has garnered significant attention in the field of organic synthesis and pharmaceutical development. Its unique structural features, including the presence of both bromo and chloro substituents along with a cyano group, make it a valuable intermediate for constructing complex molecular architectures. This compound is particularly relevant in the synthesis of biologically active molecules, where its reactivity allows for diverse functionalization strategies.

The< strong>Methyl 5-bromomethyl-4-chloro-2-cyanobenzoate molecule exhibits a rich chemical profile that enables its use in various synthetic pathways. The bromomethyl group, for instance, is a versatile handle for cross-coupling reactions such as Suzuki-Miyaura and Stille couplings, which are widely employed in the construction of biaryl systems. These systems are prevalent in many pharmaceuticals due to their favorable biological properties. Additionally, the cyano group can be converted into other functional moieties, such as carboxylic acids or amides, through various chemical transformations.

In recent years, there has been a surge in research focusing on the development of novel heterocyclic compounds, which often serve as key scaffolds in drug discovery. The< strong>5-bromomethyl-4-chloro-2-cyanobenzoate core structure can be easily incorporated into heterocyclic frameworks by means of cyclization reactions. For example, it can undergo intramolecular nucleophilic substitution or condensation reactions to form pyridines, pyrimidines, or benzothiazines. These heterocycles are of immense interest due to their broad spectrum of biological activities.

The< strong>CAS No. 1805179-56-9 identifier ensures that researchers can reliably obtain this compound for their studies. Its availability from reputable chemical suppliers has facilitated numerous synthetic investigations and industrial applications. One notable area where this compound has found utility is in the synthesis of kinase inhibitors. Kinases are enzymes that play crucial roles in cell signaling pathways, and their dysregulation is associated with various diseases, particularly cancer. By modifying the< strong>Methyl 5-bromomethyl-4-chloro-2-cyanobenzoate scaffold, chemists have been able to develop potent inhibitors targeting specific kinases.

Another emerging application of< strong>5-bromomethyl-4-chloro-2-cyanobenzoate is in the field of materials science. The compound's ability to form stable coordination complexes with transition metals has led to its use in catalysis and as a precursor for metal-organic frameworks (MOFs). MOFs are porous materials with high surface areas and tunable pore sizes, making them promising candidates for applications such as gas storage, separation technologies, and sensing devices.

The< strong>Methyl 5-bromomethyl-4-chloro-2-cyanobenzoate molecule's reactivity also makes it a valuable tool in synthetic organic chemistry education. Its straightforward transformation into various functional groups allows students to practice key reaction mechanisms while exploring the design and synthesis of complex molecules. This educational value underscores the compound's importance not only in research but also in training the next generation of chemists.

In conclusion, methyl 5-bromomethyl-4-chloro-2-cyanobenzoate (CAS No. 1805179-56-9) is a multifaceted compound with significant potential across multiple domains of chemistry and related fields. Its structural versatility and reactivity make it an indispensable intermediate for pharmaceutical synthesis, heterocyclic construction, material science applications, and educational purposes. As research continues to uncover new methodologies and applications, the importance of this compound is expected to grow further.